4-Bromotoluene
4-Bromotoluene
Crystals, clear pale yellow liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
106-38-7
VCID:
VC0049008
InChI:
InChI=1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
SMILES:
CC1=CC=C(C=C1)Br
Molecular Formula:
C7H7Br
Molecular Weight:
171.03 g/mol
4-Bromotoluene
CAS No.: 106-38-7
Reference Standards
VCID: VC0049008
Molecular Formula: C7H7Br
Molecular Weight: 171.03 g/mol
CAS No. | 106-38-7 |
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Product Name | 4-Bromotoluene |
Molecular Formula | C7H7Br |
Molecular Weight | 171.03 g/mol |
IUPAC Name | 1-bromo-4-methylbenzene |
Standard InChI | InChI=1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3 |
Standard InChIKey | ZBTMRBYMKUEVEU-UHFFFAOYSA-N |
SMILES | CC1=CC=C(C=C1)Br |
Canonical SMILES | CC1=CC=C(C=C1)Br |
Boiling Point | 363 °F at 760 mm Hg (NTP, 1992) 184.3 °C 184.5 °C at 760 mm Hg |
Colorform | Crystals from absolute alcohol |
Density | 1.399 at 68 °F (NTP, 1992) 1.3995 @ 35 °C |
Flash Point | 185 °F (NTP, 1992) 85 °C (185 °F) Closed Cup |
Melting Point | 83.3 °F (NTP, 1992) 28.5 °C |
Physical Description | Crystals, clear pale yellow liquid. (NTP, 1992) |
Description | Crystals, clear pale yellow liquid. (NTP, 1992) |
Solubility | less than 1 mg/mL at 75° F (NTP, 1992) 6.43e-04 M Sol in chloroform Water solubility of 110 ppm at 25 °C. Soluble in ethanol, acetone, and ethe |
Synonyms | 1-Bromo-4-methylbenzene; 1-Methyl-4-bromobenzene; 4-Bromo-1-methylbenzene; 4-Bromotoluene; 4-Methyl-1-bromobenzene; 4-Methylbromobenzene; 4-Methylphenyl Bromide; 4-Tolyl Bromide; NSC 6531; p-Bromo(methyl)benzene; p-Bromotoluene; p-Methylbromobenzene; |
Vapor Density | 5.9 (NTP, 1992) (Relative to Air) 5.9 (Air= 1) |
Vapor Pressure | 1 mm Hg at 50.5 °F ; 5 mm Hg at 117.5° F; 10 mm Hg at 142.0° F (NTP, 1992) 1.15 mmHg 1.15 mm Hg at 25 °C. |
PubChem Compound | 7805 |
Last Modified | Dec 23 2021 |
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